7-Chlorobenzo[d]isoxazole
Overview
Description
7-Chlorobenzo[d]isoxazole is a useful research compound. Its molecular formula is C7H4ClNO and its molecular weight is 153.56 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
7-Chlorobenzo[d]isoxazole derivatives have been synthesized for various applications, primarily in medicinal and materials science research. For instance, Eryılmaz et al. (2016) synthesized a compound related to this compound, demonstrating its synthesis and characterization through spectroscopic analysis and quantum chemical calculations. This research underscores the compound's potential in chemical analysis and material characterization (Eryılmaz et al., 2016).
Biological Activities and Applications
Antimicrobial Activity : Certain derivatives of this compound exhibit notable antimicrobial properties. For example, Lavanya et al. (2014) synthesized a class of compounds that demonstrated pronounced antimicrobial activity, showcasing the potential of these compounds in developing new antimicrobial agents (Lavanya et al., 2014).
Antiviral Properties : Isoxazole derivatives, including those related to this compound, have shown effectiveness against various viruses. Chen et al. (2010) synthesized derivatives that possessed certain anti-tobacco mosaic virus activity, highlighting their potential in antiviral research (Chen et al., 2010).
Material Science and Photophysical Properties
- Brito et al. (2018) explored the synthesis of a novel isoxazole derivative, focusing on its structural and photophysical properties for potential applications in electronic materials. This research indicates the utility of this compound derivatives in materials science, particularly in the development of photovoltaic devices (Brito et al., 2018).
Agricultural Applications
- Isoxazole derivatives, including those related to this compound, have been used in agriculture as herbicides and insecticides. Lin et al. (2003) discussed the degradation of an isoxazole herbicide by hypochlorite in tap water, demonstrating its relevance in agricultural contexts (Lin et al., 2003).
Properties
IUPAC Name |
7-chloro-1,2-benzoxazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClNO/c8-6-3-1-2-5-4-9-10-7(5)6/h1-4H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHGOUWQHPVPFHI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)Cl)ON=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.56 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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